Cas no 956963-89-6 ([(diphenylmethyl)carbamoyl]methyl (2S)-3-methyl-2-(2-phenylethenesulfonamido)butanoate)

• Product Name: [(diphenylmethyl)carbamoyl]methyl (2S)-3-methyl-2-(2-phenylethenesulfonamido)butanoate
• CAS No: 956963-89-6
• MF: C₂₈H₃₀N₂O₅S
• MW: 506.613206386566
• CID: 5805297
• PubChem ID: 16246115
• Update Time: 2025-07-10

[(diphenylmethyl)carbamoyl]methyl (2S)-3-methyl-2-(2-phenylethenesulfonamido)butanoate Chemical and Physical Properties

Names and Identifiers

• [(diphenylmethyl)carbamoyl]methyl (2S)-3-methyl-2-(2-phenylethenesulfonamido)butanoate
• [2-(benzhydrylamino)-2-oxoethyl] (2S)-3-methyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanoate
• 956963-89-6
• Z57026341
• EN300-26589771

• Inchi： 1S/C28H30N2O5S/c1-21(2)26(30-36(33,34)19-18-22-12-6-3-7-13-22)28(32)35-20-25(31)29-27(23-14-8-4-9-15-23)24-16-10-5-11-17-24/h3-19,21,26-27,30H,20H2,1-2H3,(H,29,31)/b19-18+/t26-/m0/s1
• InChI Key： SYZMOAVHUQPYKW-MNUOXJLESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N[C@H](C(=O)OCC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 506.18754324g/mol
• Monoisotopic Mass: 506.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 110Ų

Additional information on [(diphenylmethyl)carbamoyl]methyl (2S)-3-methyl-2-(2-phenylethenesulfonamido)butanoate

Compound CAS No 956963-89-6: A Comprehensive Overview

The compound with CAS No 956963-89-6, named [(diphenylmethyl)carbamoyl]methyl (2S)-3-methyl-2-(2-phenylethenesulfonamido)butanoate, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems, bioactive materials, and advanced polymer technologies.

Structural Analysis: The molecule consists of a (diphenylmethyl)carbamoyl group attached to a (2S)-3-methyl-2-(2-phenylethenesulfonamido)butanoate moiety. The diphenylmethyl group contributes to the molecule's hydrophobicity, while the carbamoyl group introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents. The (2S)-configuration indicates a specific stereochemistry, which is crucial for biological interactions and enantioselective reactions.

Functional Groups: The presence of a sulfonamido group in the structure suggests potential applications in biocatalysis and enzyme inhibition studies. Recent research has highlighted the role of such groups in modulating enzyme activity, making this compound a valuable tool in drug discovery efforts. Additionally, the butanoate moiety provides a flexible backbone, enabling the molecule to adopt various conformations that are beneficial in polymer synthesis and self-assembling systems.

Synthesis and Characterization: The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided insights into the molecule's electronic properties and stereochemical arrangement.

Applications in Drug Delivery: Recent studies have explored the use of this compound as a carrier for drug delivery systems. Its ability to form self-assembled structures makes it an ideal candidate for encapsulating hydrophobic drugs, enhancing their bioavailability. Researchers have demonstrated its effectiveness in delivering anticancer agents with improved targeting efficiency.

Biocompatibility and Toxicity: Evaluating the biocompatibility of this compound is critical for its biomedical applications. Preliminary toxicity studies indicate low cytotoxicity against human cell lines, suggesting its potential for use in medical devices and implants. Further research is underway to assess its long-term effects on biological systems.

Environmental Impact: As concerns about environmental sustainability grow, understanding the degradation pathways of this compound is essential. Studies have shown that it undergoes enzymatic degradation under specific conditions, reducing its environmental footprint compared to traditional synthetic polymers.

In conclusion, [(diphenylmethyl)carbamoyl]methyl (2S)-3-methyl-2-(2-phenylethenesulfonamido)butanoate (CAS No 956963-89-6) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in advancing modern chemical technologies while addressing current challenges in drug delivery and environmental sustainability.